Cas no 917746-03-3 (2-chloro-7,8-dimethylquinoline-3-carbonitrile)

• Product Name: 2-chloro-7,8-dimethylquinoline-3-carbonitrile
• CAS No: 917746-03-3
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• MDL: MFCD09035783
• CID: 868925
• PubChem ID: 329773462
• Update Time: 2025-04-19

2-chloro-7,8-dimethylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7,8-dimethylquinoline-3-carbonitrile
• 2-Chloro-7,8-dimethyl-quinoline-3-carbonitrile
• AKOS BB-7580
• CS-0325857
• AKOS000678617
• SCHEMBL10808862
• MFCD09035783
• AB49446
• DTXSID80588997
• 2-Chloro-7,8-dimethylquinoline-3-carbonitrile, AldrichCPR
• 917746-03-3

• MDL： MFCD09035783
• Inchi： 1S/C12H9ClN2/c1-7-3-4-9-5-10(6-14)12(13)15-11(9)8(7)2/h3-5H,1-2H3
• InChI Key： GCDISHIYBYNBRY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C2C=CC(C)=C(C)C2=N1

Computed Properties

• Exact Mass: 216.04500
• Monoisotopic Mass: 216.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 391.966°C at 760 mmHg
• Flash Point: 190.854°C
• Refractive Index: 1.632
• PSA: 36.68000
• LogP: 3.37668

2-chloro-7,8-dimethylquinoline-3-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：